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Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Methylacetanilide, a key

organic compound with applications in chemical synthesis and pharmaceutical development.

This document details its chemical identity, physicochemical properties, and a detailed

experimental protocol for its synthesis.

Chemical Structure and IUPAC Name
N-Methylacetanilide is an aromatic compound and a derivative of acetanilide. Structurally, it

consists of an acetamide group where the nitrogen atom is bonded to both a methyl group and

a phenyl group.

The definitive IUPAC name for this compound is N-methyl-N-phenylacetamide.[1] It is also

commonly known by several synonyms, including N-Methylacetanilide, acetomethylanilide,

and the former trade name Exalgin.[2]

Key Structural Identifiers:

CAS Number: 579-10-2[2]

Molecular Formula: C₉H₁₁NO[2]
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SMILES: CC(=O)N(C)c1ccccc1

InChI Key: LMTGCJANOQOGPI-UHFFFAOYSA-N

Physicochemical and Spectroscopic Data
The quantitative properties of N-Methylacetanilide are crucial for its application in

experimental research and industrial processes. The following table summarizes its key

physicochemical data.

Property Value Reference(s)

Molecular Weight 149.19 g/mol [2]

Appearance
White to off-white crystalline

solid
[3]

Melting Point 102-104 °C [2]

Boiling Point 253 °C at 712 mmHg [2]

Solubility

Soluble in boiling water,

alcohol, chloroform, and ether.

One gram dissolves in 60 ml of

cold water.

[2]

pKa 0.54 (Predicted) [3]

Density 1.0036 g/cm³

Refractive Index 1.5760

Experimental Protocol: Synthesis of N-
Methylacetanilide
The most common and straightforward method for the laboratory preparation of N-
Methylacetanilide is through the N-acetylation of N-methylaniline using acetic anhydride.[2]

The following protocol is adapted from the well-established procedure for the acetylation of

aniline.[4]
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Reaction:

C₆H₅NH(CH₃) + (CH₃CO)₂O → C₆H₅N(CH₃)COCH₃ + CH₃COOH

(N-methylaniline + Acetic Anhydride → N-Methylacetanilide + Acetic Acid)

Materials and Reagents:

N-methylaniline (MW: 107.15 g/mol )

Acetic anhydride (MW: 102.09 g/mol )

Concentrated Hydrochloric Acid (HCl)

Sodium Acetate (CH₃COONa)

Deionized Water

Ethanol (95%) for recrystallization

Standard laboratory glassware (beakers, Erlenmeyer flask, Büchner funnel)

Stirring apparatus

Ice bath

Detailed Methodology:

Preparation of N-methylaniline Hydrochloride Solution: In a 250 mL Erlenmeyer flask, add

5.0 g (approx. 46.7 mmol) of N-methylaniline. To this, add 100 mL of deionized water. The N-

methylaniline will be sparingly soluble.

While stirring, slowly add 4.0 mL of concentrated hydrochloric acid to the mixture. This will

form the water-soluble N-methylaniline hydrochloride salt. Stir until the oil phase of N-

methylaniline has completely dissolved.

Acetylation Reaction: In a separate beaker, measure out 5.5 mL (approx. 58.2 mmol) of

acetic anhydride.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b189316?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In another beaker, prepare a solution of 7.5 g of sodium acetate in 20 mL of deionized water.

Add the measured acetic anhydride to the stirred N-methylaniline hydrochloride solution.

Immediately following this addition, pour in the sodium acetate solution.

A white precipitate of N-Methylacetanilide should form rapidly. Continue stirring the mixture

for 10-15 minutes to ensure the reaction goes to completion.

Isolation of the Crude Product: Cool the reaction flask in an ice bath for at least 20 minutes

to maximize precipitation.

Collect the solid crude product by vacuum filtration using a Büchner funnel. Wash the

crystals with a small amount of cold deionized water to remove any remaining salts and

impurities.

Purification by Recrystallization: Transfer the crude N-Methylacetanilide to a beaker. Add a

minimal amount of hot 95% ethanol to dissolve the solid. If necessary, a small amount of hot

water can be added to aid dissolution.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

induce crystallization.

Collect the purified crystals by vacuum filtration and allow them to air dry completely.

Characterization: The final product can be characterized by its melting point (expected: 102-

104 °C) and spectroscopic methods such as IR and NMR spectroscopy.[4]

Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the laboratory synthesis of N-
Methylacetanilide.

Caption: Workflow for the synthesis of N-Methylacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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